4-Methyl-5-propionyloxazole

• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol
• IUPAC Name: 1-(4-methyl-1,3-oxazol-5-yl)propan-1-one
• InChI: InChI=1S/C7H9NO2/c1-3-6(9)7-5(2)8-4-10-7/h4H,3H2,1-2H3
• InChI Key: BVZPUSAMWBHNKM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(N=CO1)C

Description

4-Methyl-5-propionyloxazole is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Methoxy-N-methyl-4-methyl-5-oxazolecarboxamide (5 g) in dry tetrahydrofuran at -40° C. was stirred under a nitrogen atmosphere and ethylmagnesium bromide (1M solution in tetrahydrofuran, 35 ml) was added dropwise. After 30 minutes the mixture was allowed to warm to room temperature and then stirred for a further 1 hour. Aqueous sodium hydrogen carbonate was added, the organic layer was separated and the aqueous layer was extracted with diethylether. The material thus obtained was purified by flash chromatography to yield a pale yellow liquid which solidified on cooling.